Cas no 2229242-05-9 (4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine)

• Product Name: 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine
• CAS No: 2229242-05-9
• MF: C₁₀H₁₅ClN₂S
• MW: 230.757499933243
• CID: 6369454
• PubChem ID: 165636116
• Update Time: 2025-07-17

4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine
• EN300-1995291
• 4-[1-(2-chloro-1,3-thiazol-5-yl)ethyl]piperidine
• 2229242-05-9

• Inchi： 1S/C10H15ClN2S/c1-7(8-2-4-12-5-3-8)9-6-13-10(11)14-9/h6-8,12H,2-5H2,1H3
• InChI Key： GVIBYAUXNJLHGL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)C2CCNCC2)S1

Computed Properties

• Exact Mass: 230.0644474g/mol
• Monoisotopic Mass: 230.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine

Recent Advances in the Study of 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine (CAS: 2229242-05-9): A Comprehensive Research Brief

The compound 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine (CAS: 2229242-05-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a potential insecticide or pesticide. The presence of the 2-chloro-1,3-thiazol-5-yl group suggests activity against pests, similar to other thiazole derivatives like imidacloprid. Preliminary studies indicate that 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine may act on the nicotinic acetylcholine receptors (nAChRs) in insects, disrupting neural signaling and leading to pest control. This mechanism aligns with the broader class of neonicotinoids, though further in vivo studies are required to confirm efficacy and safety.

In addition to its pesticidal properties, recent research has explored the compound's potential in medicinal chemistry. The piperidine moiety is a common pharmacophore found in many bioactive molecules, and its combination with the thiazole ring may offer unique binding interactions with biological targets. Computational docking studies have suggested that 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine could interact with enzymes or receptors involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. However, these hypotheses remain to be validated through experimental assays.

The synthesis of 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine has also been a focus of recent work. Researchers have developed optimized routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements are critical for scaling up production and ensuring reproducibility in further studies. Analytical methods, including HPLC and NMR spectroscopy, have been employed to characterize the compound and confirm its structural integrity.

Despite these promising developments, challenges remain. The environmental impact of thiazole-containing compounds, particularly their persistence and potential toxicity to non-target organisms, requires thorough investigation. Additionally, the pharmacokinetic and pharmacodynamic profiles of 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine are yet to be fully elucidated, necessitating comprehensive preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to optimize the compound's properties and expand its therapeutic or agricultural applications.

In conclusion, 4-1-(2-chloro-1,3-thiazol-5-yl)ethylpiperidine (CAS: 2229242-05-9) represents a versatile molecule with dual potential in agrochemical and pharmaceutical fields. While early findings are encouraging, further interdisciplinary research is essential to unlock its full potential and address existing gaps in knowledge. This research brief underscores the importance of continued exploration and collaboration to advance the understanding and application of this compound.